Cas no 27779-52-8 ((1As,7R,7aR,7bR)-1,1,7,7a-tetramethyl-1a,4,5,6,7,7b-hexahydrocyclopropa[a]naphthalen-2-one)

• Product Name: (1As,7R,7aR,7bR)-1,1,7,7a-tetramethyl-1a,4,5,6,7,7b-hexahydrocyclopropa[a]naphthalen-2-one
• CAS No: 27779-52-8
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 277748
• Update Time: 2023-08-02

(1As,7R,7aR,7bR)-1,1,7,7a-tetramethyl-1a,4,5,6,7,7b-hexahydrocyclopropa[a]naphthalen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopropa[a]naphthalen-2-one,1,1a,4,5,6,7,7a,7b-octahydro-1,1,7,7a-tetramethyl-, (1aS,7R,7aR,7bR)-
• (1aS)-1,1aα,4,5,6,7,7a,7bα-Octahydro-1,1,7β,7aβ-tetramethyl-2H-cyclopropa[a]naphthalen-2-one
• 2H-Cyclopropa[a]naphthalen-2-one, 1,1aa,4,5,6,7,7a,7ba-octahydro-1,1,7b,7ab-tetramethyl- (8CI)
• 2H-Cyclopropa[a]naphthalen-2-one,1,1a,4,5,6,7,7a,7b-octahydro-1,1,7,7a-tetramethyl-, [1aS-(1aa,7b,7ab,7ba)]-
• 6,7-Epiaristolone
• (1As,7R,7aR,7bR)-1,1,7,7a-tetramethyl-1a,4,5,6,7,7b-hexahydrocyclopropa[a]naphthalen-2-one

• Inchi： 1S/C15H22O/c1-9-6-5-7-10-8-11(16)12-13(14(12,2)3)15(9,10)4/h8-9,12-13H,5-7H2,1-4H3/t9-,12+,13-,15+/m1/s1
• InChI Key： UGVIZCBJCSXBCJ-BWUZBNCSSA-N
• SMILES： O=C1C=C2CCC[C@@H](C)[C@]2(C)[C@@H]2[C@H]1C2(C)C

Computed Properties

• Exact Mass: 218.167
• Monoisotopic Mass: 218.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1